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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2,15N

Cat. No.: B559569

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core applications and methodologies surrounding
the use of N-(9-Fluorenylmethoxycarbonyl)-glycine-13C2,2>N (Fmoc-Gly-OH-13C2,°N), a stable
isotope-labeled amino acid crucial for advanced research in proteomics, drug discovery, and
structural biology. This document provides a comprehensive overview of its commercial
suppliers, key properties, and detailed protocols for its application in peptide synthesis, Nuclear
Magnetic Resonance (NMR), and Mass Spectrometry (MS).

Introduction to Fmoc-Gly-OH-3C2,*>N

Fmoc-Gly-OH-13C2,°N is a derivative of the amino acid glycine, strategically labeled with heavy
isotopes of carbon (13C) at both the alpha-carbon and the carbonyl carbon, and with a heavy
isotope of nitrogen (°*N) at the amino group. The fluorenylmethyloxycarbonyl (Fmoc) protecting
group on the nitrogen atom makes it ideal for solid-phase peptide synthesis (SPPS). This
isotopic labeling does not alter the chemical properties of the glycine residue but provides a
distinct mass and nuclear spin signature, enabling precise tracking and quantification in
complex biological samples.[1] Its primary applications lie in quantitative proteomics, detailed
structural analysis of peptides and proteins by NMR, and metabolic studies.[1]

Commercial Availability

A variety of chemical suppliers offer Fmoc-Gly-OH-13C2,1°N, ensuring its accessibility for the
research community. Key suppliers include:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b559569?utm_src=pdf-interest
https://www.benchchem.com/product/b559569
https://www.benchchem.com/product/b559569
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sigma-Aldrich (Merck): A prominent supplier of research chemicals, offering Fmoc-Gly-OH-
13C2,1>N with high isotopic purity.[2][3]

o Cambridge Isotope Laboratories, Inc.: Specializes in stable isotope-labeled compounds and
provides highly enriched Fmoc-Gly-OH-13C2,2>N for NMR and MS applications.[4]

» MedchemExpress: A supplier of a wide range of research chemicals and biochemicals,
including various isotopically labeled amino acids.

» Benchchem: Offers a range of fine chemicals and building blocks for research and
development, including Fmoc-Gly-OH-13C2,°N.

e Anaspec: Provides a comprehensive catalog of peptides, antibodies, and reagents for life
science research, including heavy-isotope labeled amino acids.

o ChemPep: A supplier of peptides, amino acid derivatives, and reagents for peptide synthesis.
o EvitaChem: Offers a portfolio of chemical products for research and development.
o Ambeed: A supplier of building blocks and intermediates for chemical synthesis.

Researchers should consult individual supplier specifications for details on pricing, availability,
and packaging options.

Quantitative Data and Physical Properties

The key quantitative data for Fmoc-Gly-OH-13C2,2>N are summarized in the table below,
compiled from various supplier technical data sheets.
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Property Value Source
) C17H15NOa (with 13C2 and 15N
Chemical Formula ) --INVALID-LINK--
isotopes)
Molecular Weight 300.28 g/mol --INVALID-LINK--
CAS Number 285978-13-4 --INVALID-LINK--
Isotopic Purity (3C) Typically =299 atom % --INVALID-LINK--
Isotopic Purity (*>N) Typically =98 atom % --INVALID-LINK--
Appearance White to off-white solid --INVALID-LINK--
Melting Point 174-175 °C --INVALID-LINK--
Soluble in organic solvents
. such as DMF,
Solubility ) --INVALID-LINK--
dichloromethane, and
acetonitrile.
N 2-8°C, desiccated, and
Storage Conditions --INVALID-LINK--

protected from light.

Experimental Protocols and Methodologies

The unique properties of Fmoc-Gly-OH-13C2,1°N make it a versatile tool in various experimental
contexts. Below are detailed methodologies for its primary applications.

Solid-Phase Peptide Synthesis (SPPS)

The incorporation of Fmoc-Gly-OH-13C2,>N into a peptide sequence follows the standard
principles of Fmoc-based SPPS. The workflow involves the iterative deprotection of the Fmoc
group and coupling of the next amino acid.
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Figure 1: General workflow for solid-phase peptide synthesis incorporating Fmoc-Gly-OH-
13C2,15N.

» Resin Preparation: Start with a suitable solid support resin (e.g., Rink Amide or Wang resin)
and perform the initial Fmoc deprotection of the attached amino acid or linker.

» Activation of Fmoc-Gly-OH-13C2,2°N: In a separate vessel, dissolve Fmoc-Gly-OH-13C2,°N (3
equivalents relative to the resin loading capacity), a coupling agent such as HBTU (2.9
equivalents), and HOBt (3 equivalents) in N,N-Dimethylformamide (DMF). Add a base,
typically N,N-Diisopropylethylamine (DIEA) (6 equivalents), to the activation mixture.

o Coupling Reaction: Add the activated amino acid solution to the deprotected resin. Agitate
the reaction vessel at room temperature for 1-2 hours to ensure complete coupling. The
progress of the reaction can be monitored using a Kaiser test.

» Washing: After the coupling is complete, thoroughly wash the resin with DMF to remove
excess reagents and byproducts.

o Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 15-30
minutes to remove the Fmoc group from the newly added glycine residue, preparing it for the
next coupling cycle.

o Cleavage and Purification: Once the peptide synthesis is complete, cleave the peptide from
the resin and remove the side-chain protecting groups using a cleavage cocktail, typically
containing trifluoroacetic acid (TFA). The crude peptide is then purified using reverse-phase
high-performance liquid chromatography (RP-HPLC).
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Peptides containing *3C and '°N labeled glycine residues are powerful tools for structural and
dynamic studies using NMR spectroscopy. The isotopic labels provide specific signals that can
be used to resolve overlapping resonances and to probe the local environment of the glycine
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Figure 2: Workflow for NMR structural analysis of a peptide containing 13C,'>N-labeled glycine.
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e H-13N HSQC (Heteronuclear Single Quantum Coherence): This is a fundamental 2D NMR
experiment that correlates the amide proton with its directly bonded nitrogen. For a peptide
containing 13C,*>N-labeled glycine, a specific cross-peak will appear in the HSQC spectrum
corresponding to the glycine amide group, aiding in resonance assignment.

o Triple-Resonance Experiments (e.g., HNCACB, CBCA(CO)NH): These 3D NMR
experiments are used to link sequential amino acid residues in a peptide chain, forming the
basis for backbone resonance assignment. The 13C and °N labels in the glycine residue
provide crucial starting points or confirmation points in this assignment process.

o Solid-State NMR (ssNMR): For studying peptides in a solid or aggregated state, such as
amyloid fibrils, ssSNMR is employed. Isotopic labeling is essential for these experiments to
obtain structural information. The 13C chemical shifts of the glycine carbonyl and alpha-
carbons are sensitive to the local secondary structure (e.g., a-helix vs. B-sheet).

Mass Spectrometry (MS) for Quantitative Proteomics

The primary application of Fmoc-Gly-OH-13C2,1>N in mass spectrometry is for quantitative
proteomics, often using a strategy known as Stable Isotope Labeling with Amino Acids in Cell
Culture (SILAC) or by spiking known quantities of a labeled synthetic peptide into a sample as
an internal standard for absolute quantification.
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Figure 3: Workflow for quantitative proteomics using a 13C,*>N-labeled peptide standard.

In a typical quantitative proteomics experiment, a protein of interest is digested into smaller

peptides. A synthetic peptide, identical in sequence to one of the resulting tryptic peptides but
containing the 13C,*>N-labeled glycine, is added to the sample in a known amount. During LC-
MS/MS analysis, the labeled and unlabeled peptides co-elute but are distinguishable by their
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mass difference. By comparing the peak intensities of the labeled (heavy) and unlabeled (light)
peptides, the absolute quantity of the target protein in the original sample can be determined.

Application in Signaling Pathway Analysis

While direct examples of signaling pathways elucidated specifically using Fmoc-Gly-OH-
13C2,5N are not readily available in the searched literature, the application of isotopically
labeled peptides is a well-established method for studying post-translational modifications
(PTMs) and protein-protein interactions within signaling cascades. For instance, a labeled
peptide corresponding to a phosphorylation site on a kinase substrate can be used to quantify
the activity of that kinase in response to a specific signal.
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Figure 4: Logical workflow for a kinase activity assay using a 3C,*>N-labeled substrate
peptide.

Conclusion

Fmoc-Gly-OH-13C2,2°N is an indispensable tool for modern biochemical and pharmaceutical
research. Its commercial availability and well-established incorporation into synthetic peptides
provide researchers with a robust method for a wide range of applications, from the detailed
structural characterization of biomolecules to the precise quantification of proteins in complex
biological systems. The methodologies outlined in this guide offer a foundation for the effective
utilization of this powerful research reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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